- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Enjia Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Isoquinoline quinones
Isoquinoline quinones are a class of natural products characterized by the presence of an isoquinoline ring system fused to a quinone moiety. These compounds exhibit diverse structural features and biological activities, making them valuable in medicinal chemistry research. Structurally, they consist of a six-membered aromatic ring (isoquinoline) linked to a two-carbon chain with a conjugated diene unit, forming the quinone part. This unique structure confers these molecules with specific redox properties that are crucial for their biological functions.
Isoquinoline quinones have been isolated from various plant species and marine organisms. They play significant roles in natural defense mechanisms and secondary metabolism. In terms of pharmacological potential, these compounds show promise as anti-inflammatory, antimicrobial, antitumor, and antioxidant agents. Recent studies highlight their ability to modulate multiple signaling pathways involved in cancer cell proliferation and apoptosis, making them attractive targets for the development of novel therapeutic strategies.
The diversity in structure allows isoquinoline quinones to interact with biological macromolecules in different ways, enhancing their utility as probes and tools in biochemistry research. Due to their complex nature and wide-ranging applications, continued investigation into these compounds is essential for advancing our understanding of their mechanisms of action and expanding their therapeutic potential.
-
Inulinase Enzyme: A Promising Catalyst in Chemical BiopharmaceuticalsInulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
-
Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
-
Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and DevelopmentsPolyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments Polyoxyne stearylether, a versatile surfactant with unique properties, has emerged as a valuable component in the field of chemical biopharmaceuticals. Its applications span across drug delivery systems, emulsion formulations, and biomedical research due to its excellent solubilizing power, stabilizing effects, a...
-
Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical BiopharmaceuticalsPolyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals Polyoxy-10-oleyl ether, a unique surfactant with potential applications in biopharmaceuticals, has garnered significant attention due to its versatile properties. Derived from polyethylene glycol and oleyl alcohol, it's known for its solubilizing and emulsifying abilities. Product Intr...
-
Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
